Cas no 2137950-60-6 (2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)-)

• Product Name: 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)-
• CAS No: 2137950-60-6
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 5278893
• Update Time: 2025-07-21

2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)-

• Inchi： 1S/C9H8N2O3S/c1-4-3-14-7(10-4)6-5(2)11-8(15-6)9(12)13/h3H,1-2H3,(H,12,13)
• InChI Key： XFRABCWGAUAFNJ-UHFFFAOYSA-N
• SMILES： S1C(C2=NC(C)=CO2)=C(C)N=C1C(O)=O

Additional information on 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)-

Comprehensive Analysis of 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)- (CAS No. 2137950-60-6)

The compound 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)- (CAS No. 2137950-60-6) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular characteristics, synthesis methods, and emerging applications of this compound, while also addressing frequently asked questions and trending topics in the field.

From a structural perspective, 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)- features a thiazole ring fused with an oxazole moiety, both of which are nitrogen- and sulfur-containing heterocycles known for their bioactivity. The presence of the carboxylic acid functional group enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers have explored its potential as a building block for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

Recent studies highlight the growing interest in heterocyclic compounds like 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)- due to their role in addressing global challenges such as antibiotic resistance and sustainable agriculture. For instance, its derivatives have shown promise as crop protection agents, aligning with the increasing demand for eco-friendly alternatives to traditional pesticides. Additionally, its application in material science, particularly in the design of organic semiconductors, has sparked curiosity among researchers working on next-generation electronic devices.

Synthesis of 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)- typically involves multi-step reactions, including cyclization and functional group transformations. Modern green chemistry approaches, such as catalyst-assisted methods and solvent-free conditions, are being explored to improve yield and reduce environmental impact. These advancements resonate with the broader scientific community's focus on sustainable synthesis and green manufacturing.

In the pharmaceutical sector, the compound's bioisosteric properties (the ability to replace one functional group with another while retaining biological activity) make it valuable for medicinal chemistry optimization. Its potential as a kinase inhibitor scaffold has been investigated, particularly in oncology research, where targeted therapies are in high demand. This aligns with current cancer drug development trends, a topic frequently searched in academic and medical databases.

Analytical characterization of 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)- employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are critical for quality control in industrial applications. The compound's stability under various conditions is another area of active research, especially for formulators seeking to incorporate it into stable formulations.

From a commercial standpoint, the global market for specialty chemicals like 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)- is expanding, driven by innovation in life sciences and advanced materials. Suppliers and manufacturers are increasingly asked about its purity grades, scalability, and regulatory status, reflecting the compound's transition from laboratory curiosity to industrial relevance.

Looking ahead, computational approaches such as molecular docking and QSAR modeling are being applied to predict new applications for 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)-, reducing development timelines. This intersects with the rising popularity of AI in chemistry, a hot topic in both academic and industrial circles. Furthermore, its potential in bioconjugation techniques for diagnostic applications is an emerging area of exploration.

In conclusion, 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-oxazolyl)- (CAS No. 2137950-60-6) represents a fascinating case study in how heterocyclic chemistry continues to enable innovation across multiple disciplines. Its versatility, combined with ongoing research into its properties and applications, ensures its place as a compound of enduring interest in the scientific community.